Cas no 2172174-90-0 (4-cyclopropylbutane-1-sulfonyl fluoride)

• Product Name: 4-cyclopropylbutane-1-sulfonyl fluoride
• CAS No: 2172174-90-0
• MF: C₇H₁₃FO₂S
• MW: 180.240324735641
• CID: 5817870
• PubChem ID: 165958349
• Update Time: 2025-05-24

4-cyclopropylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylbutane-1-sulfonyl fluoride
• EN300-1451035
• 2172174-90-0

• Inchi： 1S/C7H13FO2S/c8-11(9,10)6-2-1-3-7-4-5-7/h7H,1-6H2
• InChI Key： FSLJXRAZFWKDJS-UHFFFAOYSA-N
• SMILES： S(CCCCC1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 180.06202899g/mol
• Monoisotopic Mass: 180.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-cyclopropylbutane-1-sulfonyl fluoride

Chemical Profile of 4-cyclopropylbutane-1-sulfonyl fluoride (CAS No. 2172174-90-0)

4-cyclopropylbutane-1-sulfonyl fluoride, identified by its Chemical Abstracts Service (CAS) number 2172174-90-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the sulfonyl fluoride class, which is widely recognized for its utility in medicinal chemistry due to its reactivity and structural versatility. The presence of a cyclopropyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The sulfonyl fluoride moiety is particularly interesting because it can undergo various transformations that are useful in drug development. For instance, sulfonyl fluorides can be converted into sulfonamides, sulfonates, or even carboxylic acids through selective reactions. This adaptability makes 4-cyclopropylbutane-1-sulfonyl fluoride a versatile building block for chemists working on novel therapeutic agents. Its applications span across multiple domains, including agrochemicals, materials science, and fine chemical synthesis.

In recent years, the pharmaceutical industry has seen a surge in the use of sulfonyl fluorides due to their role as key intermediates in the synthesis of biologically active compounds. The 4-cyclopropylbutane-1-sulfonyl fluoride derivative has been explored in several research studies for its potential in developing new drugs targeting various diseases. One notable area of research involves its use in the synthesis of protease inhibitors, which are crucial for treating conditions such as HIV and cancer. The cyclopropyl group enhances the binding affinity of the resulting compounds by improving their interactions with biological targets.

Moreover, the CAS No. 2172174-90-0 compound has been investigated for its role in developing novel materials with enhanced properties. Researchers have found that incorporating this sulfonyl fluoride into polymer matrices can improve thermal stability and mechanical strength. This discovery opens up new possibilities for creating advanced materials that could be used in electronics, aerospace, and automotive industries. The unique combination of functional groups in 4-cyclopropylbutane-1-sulfonyl fluoride makes it an attractive candidate for such applications.

The synthesis of 4-cyclopropylbutane-1-sulfonyl fluoride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a cyclopropyl-substituted sulfone, which is then treated with fluorinating agents to introduce the sulfonyl fluoride group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

Recent studies have also highlighted the importance of 4-cyclopropylbutane-1-sulfonyl fluoride in medicinal chemistry due to its ability to serve as a precursor for bioactive molecules. For example, researchers have demonstrated its use in generating sulfonamide-based drugs that exhibit potent antimicrobial activity. The cyclopropyl group's influence on electronic distribution allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug design.

In addition to pharmaceutical applications, CAS No. 2172174-90-0 has found utility in agrochemical research. Sulfonyl fluorides are known to enhance the efficacy of herbicides and pesticides by improving their binding to biological targets. The structural features of 4-cyclopropylbutane-1-sulfonyl fluoride make it an ideal candidate for developing next-generation agrochemicals that are more effective and environmentally friendly.

The chemical properties of 4-cyclopropylbutane-1-sulfonyl fluoride also make it valuable in material science. Its ability to undergo selective functionalization allows chemists to create polymers with tailored properties. For instance, researchers have used this compound to develop high-performance coatings that exhibit excellent corrosion resistance and durability. These advancements underscore the broad applicability of sulfonyl fluorides across different scientific disciplines.

As research continues to evolve, the significance of CAS No. 2172174-90-0 is likely to grow further. New synthetic strategies and applications are being discovered at a rapid pace, driven by the demand for innovative chemical solutions in medicine, materials science, and agriculture. The unique combination of structural features and reactivity patterns inherent in 4-cyclopropylbutane-1-sulfonyl fluoride positions it as a cornerstone compound in modern chemical research.

In conclusion, 4-cyclopropylbutane-1-sulfonyl fluoride (CAS No. 2172174-90-0) is a multifaceted compound with broad utility across multiple scientific fields. Its role as an intermediate in pharmaceutical synthesis, a building block for advanced materials, and a precursor for agrochemicals highlights its importance in contemporary research and development efforts. As scientists continue to explore its potential, new applications and innovations are sure to emerge, further solidifying its place as a key chemical entity.